6-(Pyridin-4-yl)benzo[d]thiazol-2-amine

• IUPAC Name: 6-pyridin-4-yl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C12H9N3S/c13-12-15-10-2-1-9(7-11(10)16-12)8-3-5-14-6-4-8/h1-7H,(H2,13,15)
• InChI Key: JDPMTRLFCSHYGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C3=CC=NC=C3)SC(=N2)N
• Molecular Formula: C12H9N3S
• Molecular Weight: 227.29 g/mol

Description

6-(Pyridin-4-yl)benzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C12H9N3S and its molecular weight is 227.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Pyridin-4-yl)benzo[d]thiazol-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Pyridin-4-yl)benzo[d]thiazol-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Structural Analysis : A study by Mariappan et al. (2016) demonstrated the synthesis of N-(Pyridin-2-yl)benzo[d]thiazol-2-amines, showcasing a metal-free approach with a broad scope of substrates and simple product purification. This method could be significant for producing biologically potent derivatives of 6-(Pyridin-4-yl)benzo[d]thiazol-2-amine (Mariappan, Rajaguru, Roja, Muthusubramanian, & Bhuvanesh, 2016).

• Quantum Chemical Analysis : Bhatia, Malkhede, and Bharatam (2013) explored the dynamic tautomerism and divalent N(I) character in N‐(Pyridin‐2‐yl)thiazol‐2‐amine, revealing six competitive isomeric structures and insights into electron distribution and tautomeric preferences (Bhatia, Malkhede, & Bharatam, 2013).

• Protonation and Hydrogen Bonding : Research by Böck et al. (2021) on the protonation sites and hydrogen bonding in mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles, including derivatives of 6-(Pyridin-4-yl)benzo[d]thiazol-2-amine, provided insights into their molecular conformations and intermolecular hydrogen bonding patterns (Böck, Beuchel, Goddard, Richter, Imming, & Seidel, 2021).

• Cancer Research and Drug Development : Kumbhare et al. (2014) synthesized and evaluated isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine for their anti-cancer activity. These compounds showed potential as small-molecule activators of p53, indicating their significance in cancer research (Kumbhare, Dadmal, Devi, Kumar, Kosurkar, Chowdhury, Appalanaidu, Rao, Ramaiah, & Bhadra, 2014).